1,4-Bis(4-fluorophenyl)-3,6-dimethyl-1,4-dihydropyrazolo[3,4-d][1,3]thiazine

• Molecular Formula: C19H15F2N3S
• Molecular Weight: 355.4 g/mol
• IUPAC Name: 1,4-bis(4-fluorophenyl)-3,6-dimethyl-4H-pyrazolo[3,4-d][1,3]thiazine
• InChI: InChI=1S/C19H15F2N3S/c1-11-17-18(13-3-5-14(20)6-4-13)25-12(2)22-19(17)24(23-11)16-9-7-15(21)8-10-16/h3-10,18H,1-2H3
• InChI Key: KVUVEJFJIPKUEZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C(SC(=N2)C)C3=CC=C(C=C3)F)C4=CC=C(C=C4)F

Description

1,4-Bis(4-fluorophenyl)-3,6-dimethyl-1,4-dihydropyrazolo[3,4-d][1,3]thiazine is a heterocyclic compound that contains both nitrogen and sulfur atoms within its structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,4-Bis(4-fluorophenyl)-3,6-dimethyl-1,4-dihydropyrazolo[3,4-d][1,3]thiazine typically involves a multi-step process. One common method includes the reaction of fluorinated aniline with mono- and dialdehyde, followed by the addition of thioglycolic acid. The reaction is then completed by fluorination using trifluoroacetamide and 4-fluorobenzaldehyde .

Industrial Production Methods

Industrial production methods for this compound are not widely documented. the principles of large-scale organic synthesis, such as optimizing reaction conditions, using efficient catalysts, and ensuring high yield and purity, would be applied to scale up the laboratory synthesis methods.

Chemical Reactions Analysis

Types of Reactions

1,4-Bis(4-fluorophenyl)-3,6-dimethyl-1,4-dihydropyrazolo[3,4-d][1,3]thiazine can undergo various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the fluorine-substituted positions, using reagents like sodium methoxide or potassium tert-butoxide.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction could produce amines or alcohols.

Scientific Research Applications

1,4-Bis(4-fluorophenyl)-3,6-dimethyl-1,4-dihydropyrazolo[3,4-d][1,3]thiazine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as an enzyme inhibitor or as a ligand in biochemical assays.

Medicine: Explored for its antimicrobial, anticancer, and anti-inflammatory properties.

Mechanism of Action

The mechanism of action of 1,4-Bis(4-fluorophenyl)-3,6-dimethyl-1,4-dihydropyrazolo[3,4-d][1,3]thiazine involves its interaction with specific molecular targets. For instance, it may inhibit certain enzymes by binding to their active sites, thereby blocking substrate access. The compound’s fluorine atoms can enhance its binding affinity and specificity through strong hydrogen bonding and electrostatic interactions .

Comparison with Similar Compounds

Similar Compounds

1,2,4-Triazolo[3,4-b][1,3,4]thiadiazine: Known for its diverse pharmacological activities, including anticancer and antimicrobial properties.

4-Thiazolidinone: Exhibits antimicrobial and anticancer activities.

α-Aminophosphonates: Mimics α-amino acids and inhibits enzymes involved in amino acid metabolism.

Uniqueness

1,4-Bis(4-fluorophenyl)-3,6-dimethyl-1,4-dihydropyrazolo[3,4-d][1,3]thiazine is unique due to its specific combination of fluorine atoms and the pyrazolo[3,4-d][1,3]thiazine core. This structure imparts distinct electronic properties and reactivity, making it a valuable compound for various applications in research and industry.